Cas no 2548982-84-7 (1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine)

1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine is a specialized heterocyclic compound featuring a thiadiazole core substituted with a tert-butyl group and a piperazine moiety linked to a 4-fluorophenyl ring. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances steric stability, while the fluorophenyl substitution contributes to electronic modulation, potentially improving binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in CNS and antimicrobial applications. The compound’s synthetic versatility and structural rigidity make it a promising intermediate for developing novel bioactive molecules with optimized pharmacokinetic profiles.
1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine structure
2548982-84-7 structure
Product Name:1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
CAS No:2548982-84-7
MF:C16H21FN4S
MW:320.428145170212
CID:5310817
PubChem ID:133365970
Update Time:2025-06-13

1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[5-(1,1-Dimethylethyl)-1,3,4-thiadiazol-2-yl]-4-(4-fluorophenyl)piperazine
    • AKOS040724796
    • 2548982-84-7
    • F6754-7689
    • 1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
    • 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
    • Inchi: 1S/C16H21FN4S/c1-16(2,3)14-18-19-15(22-14)21-10-8-20(9-11-21)13-6-4-12(17)5-7-13/h4-7H,8-11H2,1-3H3
    • InChI Key: VYOLJJWKVUZWJX-UHFFFAOYSA-N
    • SMILES: S1C(C(C)(C)C)=NN=C1N1CCN(C2C=CC(=CC=2)F)CC1

Computed Properties

  • Exact Mass: 320.14709602g/mol
  • Monoisotopic Mass: 320.14709602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 60.5Ų

Experimental Properties

  • Density: 1.214±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 462.1±55.0 °C(Predicted)
  • pka: 5.40±0.10(Predicted)

1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6754-7689-2μmol
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
2μmol
$85.5 2023-09-07
Life Chemicals
F6754-7689-5μmol
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
5μmol
$94.5 2023-09-07
Life Chemicals
F6754-7689-10μmol
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
10μmol
$103.5 2023-09-07
Life Chemicals
F6754-7689-20μmol
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
20μmol
$118.5 2023-09-07
Life Chemicals
F6754-7689-1mg
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
1mg
$81.0 2023-09-07
Life Chemicals
F6754-7689-2mg
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
2mg
$88.5 2023-09-07
Life Chemicals
F6754-7689-3mg
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
3mg
$94.5 2023-09-07
Life Chemicals
F6754-7689-4mg
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
4mg
$99.0 2023-09-07
Life Chemicals
F6754-7689-5mg
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
5mg
$103.5 2023-09-07
Life Chemicals
F6754-7689-10mg
1-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine
2548982-84-7
10mg
$118.5 2023-09-07

Additional information on 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine

Recent Advances in the Study of 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine (CAS: 2548982-84-7)

The compound 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine (CAS: 2548982-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiadiazole and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a potential candidate for the treatment of neurological disorders.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One key area of investigation has been its interaction with serotonin and dopamine receptors, which are critical targets for the treatment of psychiatric and neurodegenerative diseases. Preliminary in vitro and in vivo studies suggest that 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine exhibits high affinity and selectivity for specific receptor subtypes, making it a valuable tool for further research and drug development.

In addition to its receptor-binding properties, the compound has also been evaluated for its pharmacokinetic profile. Recent pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its potential use as a therapeutic agent. These findings are supported by advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, which have been employed to quantify the compound in biological matrices.

Another significant aspect of the research on 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine is its synthetic pathway. Recent publications have detailed optimized synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are crucial for ensuring the compound's availability for further preclinical and clinical studies.

Furthermore, the compound's potential applications extend beyond neurological disorders. Emerging research indicates its utility in oncology, where it has been investigated for its anti-proliferative effects on certain cancer cell lines. These studies highlight the versatility of 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine and its potential to serve as a scaffold for the development of novel therapeutics across multiple disease areas.

In conclusion, the ongoing research on 1-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)-4-(4-fluorophenyl)piperazine (CAS: 2548982-84-7) underscores its significance in the chemical biology and pharmaceutical fields. Its unique pharmacological properties, favorable pharmacokinetic profile, and versatile applications make it a compound of considerable interest. Future studies are expected to further explore its therapeutic potential and optimize its clinical utility, paving the way for new treatment options in neurology, psychiatry, and oncology.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD